Cas no 2223033-41-6 (4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223033-41-6
• MF: C₁₄H₁₉BN₂O₂S
• MW: 290.188862085342
• CID: 5143670
• Update Time: 2025-10-30

4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester
• 1H-Imidazole, 2-methyl-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]-

• Inchi： 1S/C14H19BN2O2S/c1-10-16-6-7-17(10)11-8-12(20-9-11)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
• InChI Key： UJOYHGJWVOITHC-UHFFFAOYSA-N
• SMILES： C1(C)N(C2C=C(B3OC(C)(C)C(C)(C)O3)SC=2)C=CN=1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 453.5±55.0 °C(Predicted)
• pka: 7.13±0.69(Predicted)

Additional information on 4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester

Comprehensive Overview of 4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223033-41-6)

4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester is a highly specialized boronic acid derivative widely utilized in cross-coupling reactions, particularly in Suzuki-Miyaura coupling, a cornerstone of modern organic synthesis. With its CAS No. 2223033-41-6, this compound has gained significant attention in pharmaceutical research and material science due to its unique heterocyclic structure, combining a thiophene backbone with a methylimidazole moiety. Its pinacol ester group enhances stability, making it a preferred choice for catalytic applications and drug discovery.

In recent years, the demand for boronic acid pinacol esters has surged, driven by their role in bioconjugation and proteolysis-targeting chimera (PROTAC) development. Researchers frequently search for "how to optimize Suzuki coupling with boronic esters" or "applications of thiophene derivatives in medicinal chemistry," reflecting the compound's relevance. The 2-methylimidazole component further expands its utility in ligand design for metal-organic frameworks (MOFs), aligning with trends in sustainable catalysis and green chemistry.

The compound's molecular weight and solubility profile (typically in THF, DMSO, or dichloromethane) make it ideal for high-throughput screening. Its stability under aerobic conditions addresses a common challenge in organoboron chemistry, as highlighted in queries like "air-stable boronic esters for drug synthesis." Additionally, its fluorescence properties—linked to the thiophene core—are explored in bioimaging and sensor development, tapping into the growing interest in theranostic agents.

From a synthetic perspective, CAS 2223033-41-6 offers advantages in regioselective functionalization, a topic often searched alongside "strategies for C-H activation in heterocycles." Its boronate group enables late-stage diversification of complex molecules, a key focus in fragment-based drug discovery. The compound's crystallinity and melting point data are critical for quality control, particularly in GMP-compliant production.

Emerging applications include its use in OLED materials, where the thiophene-imidazole hybrid structure contributes to electron transport efficiency. Searches like "organic semiconductors with boronic esters" underscore this niche. Furthermore, its low toxicity profile (as per preliminary in vitro assays) positions it favorably for biocompatible material development, resonating with the "safer-by-design" movement in chemical innovation.

In summary, 4-(2-Methylimidazol-1-yl)thiophene-2-boronic acid pinacol ester exemplifies the convergence of structural versatility and functional adaptability. Its CAS No. 2223033-41-6 serves as a gateway to advancements in targeted therapy, smart materials, and catalytic systems, addressing both academic and industrial needs across chemistry, biology, and engineering disciplines.